Cas no 2097857-59-3 (2-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide)

• Product Name: 2-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide
• CAS No: 2097857-59-3
• MF: C₁₇H₁₄ClNO₂S
• MW: 331.816562175751
• CID: 5474387
• PubChem ID: 126852056
• Update Time: 2025-07-22

2-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS032456353
• 2-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide
• 2-chloro-N-[2-(furan-2-yl)-2-thiophen-2-ylethyl]benzamide
• 2097857-59-3
• F6192-0563

• Inchi： 1S/C17H14ClNO2S/c18-14-6-2-1-5-12(14)17(20)19-11-13(15-7-3-9-21-15)16-8-4-10-22-16/h1-10,13H,11H2,(H,19,20)
• InChI Key： QDRSMQROQIXYBC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NCC(C1=CC=CO1)C1=CC=CS1)=O

Computed Properties

• Exact Mass: 331.0433776g/mol
• Monoisotopic Mass: 331.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 70.5Ų

Additional information on 2-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide

Introduction to 2-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide (CAS No. 2097857-59-3)

2-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide, identified by its CAS number 2097857-59-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of aromatic rings and heterocyclic structures, which are well-documented for their diverse biological activities. The structural framework of this molecule incorporates both furan and thiophene moieties, which are known for their ability to interact with biological targets in unique ways, making them valuable in the development of novel therapeutic agents.

The benzamide functional group in the molecular structure of 2-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide plays a crucial role in determining its pharmacological properties. Benzamides are widely recognized for their role as pharmacophores in various drugs, exhibiting inhibitory effects on enzymes and receptors. The presence of chlorine substituents further modulates the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets. This combination of structural features makes 2-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on the development of small molecules that can modulate biological pathways associated with various diseases. The unique structural composition of 2-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide positions it as a potential lead compound for addressing unmet medical needs. Specifically, studies have indicated that compounds with similar structural motifs may exhibit properties relevant to inflammation, cancer, and neurological disorders. The heterocyclic rings in this molecule are particularly noteworthy, as they have been shown to engage with a variety of biological targets, including kinases and transcription factors.

The synthesis of 2-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in medicinal chemistry. The introduction of the furan and thiophene units necessitates precise control over reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have enabled chemists to construct such complex molecules with increasing efficiency, paving the way for rapid discovery and development pipelines.

Evaluation of the pharmacological potential of 2-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide has been conducted through both computational modeling and experimental assays. Computational studies have predicted favorable interactions between this compound and several key biological targets, suggesting mechanisms by which it might exert its effects. These predictions have been validated through wet-lab experiments, which have provided insights into the compound's binding affinity and selectivity profile.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are designed and evaluated. By leveraging these technologies, researchers can rapidly screen vast libraries of molecules for potential activity against specific targets. In the case of 2-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide, computational tools have been instrumental in identifying its structural features that contribute to its pharmacological properties. This interdisciplinary approach has significantly accelerated the pace at which novel therapeutic agents are developed.

Ongoing research is focused on optimizing the pharmacokinetic properties of 2-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yethyl)benzamide to enhance its clinical potential. This includes modifications aimed at improving solubility, bioavailability, and metabolic stability. Such efforts are critical for translating promising preclinical findings into effective clinical treatments. By addressing these challenges, scientists hope to bring this compound closer to realizing its therapeutic promise.

The broader implications of discoveries like 2097857 extend beyond individual compounds; they contribute to our fundamental understanding of disease mechanisms and provide new avenues for therapeutic intervention. The structural diversity inherent in molecules like 2097857 underscores the importance of exploring unconventional chemical spaces in drug discovery efforts.

In conclusion, 2097857 represents a significant advancement in pharmaceutical chemistry, embodying the intersection of innovative design and rigorous scientific inquiry. Its unique structural features position it as a compelling candidate for further development, with potential applications across multiple therapeutic areas. As research continues to evolve, compounds like 2097857 will undoubtedly play a pivotal role in shaping the future of medicine.